5-chloro-N-((1-cyclopentylpiperidin-4-yl)methyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H27ClN2O3S/c1-24-17-7-6-15(19)12-18(17)25(22,23)20-13-14-8-10-21(11-9-14)16-4-2-3-5-16/h6-7,12,14,16,20H,2-5,8-11,13H2,1H3
• InChI Key: KQPPZWRILHXIRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC2CCN(CC2)C3CCCC3
• Molecular Formula: C18H27ClN2O3S
• Molecular Weight: 386.9 g/mol

Description

5-chloro-N-((1-cyclopentylpiperidin-4-yl)methyl)-2-methoxybenzenesulfonamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). It is a promising drug candidate for the treatment of a range of neurological and psychiatric disorders, including epilepsy, addiction, and anxiety.

Scientific Research Applications

COX-2 Inhibition for Anti-inflammatory Applications

Another scientific research application of compounds similar to 5-chloro-N-((1-cyclopentylpiperidin-4-yl)methyl)-2-methoxybenzenesulfonamide is in the development of selective cyclooxygenase-2 (COX-2) inhibitors. Hashimoto et al. (2002) synthesized and evaluated a series of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives for their ability to inhibit COX-2 and COX-1 enzymes. The study highlighted the significance of substituent effects on the phenyl ring adjacent to the sulfonamide group in determining the compounds' inhibitory activities. Notably, the introduction of a fluorine atom preserved COX-2 potency and enhanced COX1/COX-2 selectivity, leading to the identification of a potent, selective, and orally active COX-2 inhibitor, JTE-522, which demonstrated potential for treating conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).

Anticancer Properties through Apoptosis and Autophagy

Gul et al. (2018) synthesized new dibenzenesulfonamides to develop anticancer drug candidates. These compounds, characterized by their chemical structure 4,4'-(5'-chloro-3'-methyl-5-aryl-3,4-dihydro-1'H,H-[3,4'-bipyrazole]-1',2-diyl)dibenzenesulfonamide, were investigated for their cytotoxicities against various tumor and non-tumor cell lines. The study demonstrated that some of these compounds induced apoptosis and autophagy in cancer cells, highlighting their potential as anticancer agents. Additionally, the compounds effectively inhibited tumor-associated human carbonic anhydrase isoenzymes IX and XII, further supporting their potential therapeutic utility in cancer treatment (Gul et al., 2018).